Cas no 2411278-38-9 (N-1-(5-methyl-1,3-oxazol-2-yl)ethylbut-2-ynamide)
N-1-(5-methyl-1,3-oxazol-2-yl)ethylbut-2-ynamide Chemical and Physical Properties
Names and Identifiers
-
- Z2014126048
- N-[1-(5-Methyl-1,3-oxazol-2-yl)ethyl]but-2-ynamide
- 2411278-38-9
- EN300-26581477
- N-[1-(5-Methyl-2-oxazolyl)ethyl]-2-butynamide
- N-1-(5-methyl-1,3-oxazol-2-yl)ethylbut-2-ynamide
-
- Inchi: 1S/C10H12N2O2/c1-4-5-9(13)12-8(3)10-11-6-7(2)14-10/h6,8H,1-3H3,(H,12,13)
- InChI Key: INUNLHJTOAOEOL-UHFFFAOYSA-N
- SMILES: C(NC(C1=NC=C(C)O1)C)(=O)C#CC
Computed Properties
- Exact Mass: 192.089877630g/mol
- Monoisotopic Mass: 192.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.126±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 11.13±0.46(Predicted)
N-1-(5-methyl-1,3-oxazol-2-yl)ethylbut-2-ynamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26581477-0.05g |
N-[1-(5-methyl-1,3-oxazol-2-yl)ethyl]but-2-ynamide |
2411278-38-9 | 95.0% | 0.05g |
$948.0 | 2025-03-20 | |
| Enamine | EN300-26581477-0.1g |
N-[1-(5-methyl-1,3-oxazol-2-yl)ethyl]but-2-ynamide |
2411278-38-9 | 95.0% | 0.1g |
$993.0 | 2025-03-20 | |
| Enamine | EN300-26581477-0.25g |
N-[1-(5-methyl-1,3-oxazol-2-yl)ethyl]but-2-ynamide |
2411278-38-9 | 95.0% | 0.25g |
$1038.0 | 2025-03-20 | |
| Enamine | EN300-26581477-0.5g |
N-[1-(5-methyl-1,3-oxazol-2-yl)ethyl]but-2-ynamide |
2411278-38-9 | 95.0% | 0.5g |
$1084.0 | 2025-03-20 | |
| Enamine | EN300-26581477-1g |
N-[1-(5-methyl-1,3-oxazol-2-yl)ethyl]but-2-ynamide |
2411278-38-9 | 90% | 1g |
$1129.0 | 2023-09-13 | |
| Enamine | EN300-26581477-2.5g |
N-[1-(5-methyl-1,3-oxazol-2-yl)ethyl]but-2-ynamide |
2411278-38-9 | 95.0% | 2.5g |
$2211.0 | 2025-03-20 | |
| Enamine | EN300-26581477-5g |
N-[1-(5-methyl-1,3-oxazol-2-yl)ethyl]but-2-ynamide |
2411278-38-9 | 90% | 5g |
$3273.0 | 2023-09-13 | |
| Enamine | EN300-26581477-10g |
N-[1-(5-methyl-1,3-oxazol-2-yl)ethyl]but-2-ynamide |
2411278-38-9 | 90% | 10g |
$4852.0 | 2023-09-13 | |
| Enamine | EN300-26581477-1.0g |
N-[1-(5-methyl-1,3-oxazol-2-yl)ethyl]but-2-ynamide |
2411278-38-9 | 95.0% | 1.0g |
$1129.0 | 2025-03-20 | |
| Enamine | EN300-26581477-10.0g |
N-[1-(5-methyl-1,3-oxazol-2-yl)ethyl]but-2-ynamide |
2411278-38-9 | 95.0% | 10.0g |
$4852.0 | 2025-03-20 |
N-1-(5-methyl-1,3-oxazol-2-yl)ethylbut-2-ynamide Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on N-1-(5-methyl-1,3-oxazol-2-yl)ethylbut-2-ynamide
Professional Introduction to N-1-(5-methyl-1,3-oxazol-2-yl)ethylbut-2-ynamide (CAS No. 2411278-38-9)
N-1-(5-methyl-1,3-oxazol-2-yl)ethylbut-2-ynamide, a compound with the CAS number 2411278-38-9, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural motif of this molecule, featuring a 5-methyl-1,3-oxazole ring fused with an amide functionalities, makes it a particularly intriguing subject for medicinal chemists and researchers exploring novel therapeutic agents.
The 5-methyl-1,3-oxazole core is a well-studied scaffold in medicinal chemistry, known for its ability to interact with biological targets in multiple ways. Its oxazole ring can engage in hydrogen bonding and hydrophobic interactions, making it a versatile component in the design of bioactive molecules. The presence of a methyl group at the 5-position further modulates the electronic properties of the ring, influencing its reactivity and binding affinity. This structural feature has been exploited in various drug candidates to enhance their pharmacokinetic profiles and target specificity.
In recent years, there has been growing interest in the development of oxazole-based compounds for their potential applications in treating neurological disorders, infectious diseases, and cancer. The amide group in N-1-(5-methyl-1,3-oxazol-2-yl)ethylbut-2-ynamide introduces additional functionality that can be further modified to tailor its biological activity. This flexibility allows for the synthesis of derivatives with enhanced potency and selectivity against specific disease targets.
The butynamide moiety in the compound's name is another critical feature that contributes to its unique chemical properties. Butynamides are known for their ability to act as protease inhibitors, making them valuable candidates for drugs targeting enzyme-mediated diseases. The combination of the oxazole ring and the butynamide group in N-1-(5-methyl-1,3-oxazol-2-yl)ethylbut-2-ynamide suggests potential applications in inhibiting key enzymes involved in pathogenic processes.
Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The 5-methyl-1,3-oxazole scaffold has been shown to exhibit anti-inflammatory, antimicrobial, and anticancer properties. These findings have prompted researchers to explore its derivatives further, leading to the development of several novel compounds with promising therapeutic effects. N-1-(5-methyl-1,3-oxtazol)-2yl)ethylbut - 2 - ynamide is one such derivative that has shown encouraging results in preclinical studies.
The synthesis of N-1-(5-methyl-l , 3 - oxazol - 2 - yl) ethylbut - 2 - ynamide involves multi-step organic transformations that highlight the compound's synthetic complexity. The introduction of the oxazole ring typically requires cyclization reactions under controlled conditions, while the attachment of the butynamide group necessitates careful functional group transformations. These synthetic strategies often involve advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations.
The pharmacological profile of N-l(5-methyl-l , 3 - oxazol - 2 - yl) ethylbut - 2 - ynamide has been extensively evaluated through both computational modeling and experimental assays. Computational studies have predicted favorable binding interactions between this compound and potential biological targets, providing insights into its mechanism of action. Experimental validation through enzyme inhibition assays and cell-based assays has further supported these predictions by demonstrating its efficacy in modulating key enzymatic activities relevant to various diseases.
The development of novel drug candidates like N-l(5-methyl-l , 3 - oxazol - 2 - yl) ethylbut - 2 - ynamide is a testament to the ongoing advancements in synthetic chemistry and pharmacology. The integration of cutting-edge technologies such as high-throughput screening and structure-based drug design has accelerated the discovery process significantly. These tools enable researchers to identify promising candidates more efficiently and optimize their properties for clinical applications.
The future prospects for N-l(5-methyl-l , 3 - oxazol - 2 - yl) ethylbut - 2 - ynamide are bright, with ongoing research aimed at further refining its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible benefits for patients worldwide. As our understanding of disease mechanisms continues to evolve, compounds like N-l(5-methyl-l , 3 - oxazol - 2 - yl) ethylbut - 2 - ynamide will play a crucial role in shaping the future of medicine.
2411278-38-9 (N-1-(5-methyl-1,3-oxazol-2-yl)ethylbut-2-ynamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)